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Compound of Interest

Compound Name: N-Boc-D-serine methyl ester

Cat. No.: B558445 Get Quote

Welcome to the Technical Support Center for researchers, scientists, and drug development

professionals. This resource is designed to provide you with comprehensive troubleshooting

guides and frequently asked questions (FAQs) to effectively address and prevent β-elimination

of serine residues during solid-phase peptide synthesis (SPPS).

Frequently Asked Questions (FAQs)
Q1: What is β-elimination of serine and why is it a problem in peptide synthesis?

A1: β-elimination is a common side reaction that affects serine (Ser) and other β-hydroxy

amino acids. Under basic conditions, the proton on the α-carbon of the serine residue is

abstracted. This is followed by the elimination of the hydroxyl group from the β-carbon,

resulting in the formation of a dehydroalanine (Dha) residue. This modification is problematic as

it alters the peptide's structure, which can lead to a loss of biological activity. The highly

reactive Dha can also further react with nucleophiles present in the reaction mixture, such as

piperidine,
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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